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Compound of Interest

Compound Name: S-p-Methylbenzyl-L-cysteine

Cat. No.: B554655 Get Quote

Absence of specific safety data for S-p-Methylbenzyl-L-cysteine necessitates a cautious

approach, leveraging information from structurally similar compounds. This guide provides

essential safety and logistical information for researchers, scientists, and drug development

professionals, emphasizing procedural steps for safe handling, storage, and disposal.

Due to the lack of a specific Safety Data Sheet (SDS) for S-p-Methylbenzyl-L-cysteine (CAS

No. 42294-52-0), the following recommendations are based on the known hazards of

structurally related compounds, namely L-Cysteine and S-Benzyl-L-cysteine. The presence of

the p-methylbenzyl group may influence the toxicological properties, and therefore, a

conservative approach to safety is paramount.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling S-p-Methylbenzyl-L-cysteine, a comprehensive PPE strategy is crucial to

minimize exposure. This includes protection for the hands, eyes, and respiratory system.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes.

Standard safety glasses are

not sufficient.

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact. Gloves should be

inspected for integrity before

each use and disposed of after

handling the substance.[1][2]

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

outside of a ventilated

enclosure or if dust is

generated.[3] A dust mask may

be sufficient for small

quantities in a well-ventilated

area.

Prevents inhalation of fine

particles which may cause

respiratory tract irritation.[3]

Body Protection
A lab coat or chemical-

resistant apron.

Protects skin and personal

clothing from contamination.

Quantitative Hazard Data from Structurally Similar
Compounds
The following table summarizes key toxicological data for L-Cysteine, a structurally related

compound. This information should be used as a reference point for assessing the potential

hazards of S-p-Methylbenzyl-L-cysteine.
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Compound CAS No.
Acute Oral Toxicity
(LD50)

Other Hazards

L-Cysteine 52-90-4 1890 mg/kg (Rat)[3]

Harmful if swallowed.

[3][4][5] May cause

eye, skin, and

respiratory tract

irritation.[3] May form

combustible dust

concentrations in air.

[6]

Operational Plan: From Receipt to Disposal
A systematic approach to handling S-p-Methylbenzyl-L-cysteine ensures safety at every

stage.

Receiving and Inspection
Upon receipt, inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name and any hazard

warnings.

Wear appropriate PPE (gloves and eye protection) during inspection.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]

Keep away from incompatible materials such as strong oxidizing agents.[5]

The storage area should be clearly marked.

Handling and Use
All handling of S-p-Methylbenzyl-L-cysteine powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[7]
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Avoid generating dust.[4][5] Use appropriate tools for transferring the powder, such as a

spatula or scoop.

Wear the full complement of recommended PPE.

After handling, wash hands thoroughly with soap and water.[4][5]

Spill Management
In case of a spill, evacuate the area if necessary.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.[8]

Clean the spill area with a wet cloth or paper towels, and dispose of the cleaning materials in

the same sealed container.

For large spills, contact your institution's environmental health and safety (EHS) department.

Disposal
Dispose of S-p-Methylbenzyl-L-cysteine and any contaminated materials in accordance

with local, state, and federal regulations.

It is the responsibility of the waste generator to properly characterize the waste.[6]

Do not dispose of down the drain or in regular trash.[6] Contact a licensed professional

waste disposal service.[6]

Visualizing the Safety Workflow
The following diagram illustrates the key decision points and procedures for the safe handling

of S-p-Methylbenzyl-L-cysteine.
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Safe Handling Workflow for S-p-Methylbenzyl-L-cysteine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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